Cas no 514801-16-2 (3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid)

• Product Name: 3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• CAS No: 514801-16-2
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• MDL: MFCD01114890
• CID: 3056892
• PubChem ID: 819608
• Update Time: 2025-04-21

3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoicacid
• 514801-16-2
• MFCD01114890
• AK-968/37166211
• SR-01000368372
• AKOS000204851
• 3-[(4-nitropyrazol-1-yl)methyl]benzoic acid
• 3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid
• CS-0269076
• 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• STK298465
• SCHEMBL13851463
• AKOS025213080
• 3-({4-nitro-1H-pyrazol-1-yl}methyl)benzoic acid
• EN300-83510
• SR-01000368372-1
• Oprea1_044598

• MDL： MFCD01114890
• Inchi： 1S/C11H9N3O4/c15-11(16)9-3-1-2-8(4-9)6-13-7-10(5-12-13)14(17)18/h1-5,7H,6H2,(H,15,16)
• InChI Key： QDXCLKKKDQFNQR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 247.05930578Da
• Monoisotopic Mass: 247.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

3-((4-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids